BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Hydroxycyclobutanecarbonitrile: An Overview
of a Potential Building Block in Medicinal
Chemistry

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxycyclobutanecarbonitrile

Cat. No.: B3415407

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hydroxycyclobutanecarbonitrile is a small molecule of interest within the scientific
community, primarily recognized as a potentially valuable building block in the synthesis of
more complex chemical entities for drug discovery. Its rigid, three-dimensional cyclobutane
scaffold and the presence of two reactive functional groups—a hydroxyl and a nitrile—make it
an attractive starting material for the creation of diverse molecular architectures. This document
aims to provide a comprehensive overview of the currently available information on 3-
Hydroxycyclobutanecarbonitrile, with a focus on its potential, rather than established,
biological activities.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Hydroxycyclobutanecarbonitrile is
presented below. This information is crucial for its handling, characterization, and application in
synthetic chemistry.
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Property Value Source

Molecular Formula CsH7NO PubChem[1]

Molecular Weight 97.12 g/mol PubChem[1]

CAS Number 20249-17-6 PubChem[1], Chemdad|[2]
Boiling Point 70-71 °C (at 0.33 Torr) Chemdad[2]

Density 1.14 + 0.1 g/cm3 (Predicted) Chemdad[2]

pKa 14.28 + 0.40 (Predicted) Chemdad[2]

Synthesis and Reactivity

The synthesis of 3-Hydroxycyclobutanecarbonitrile can be achieved through various
synthetic routes, often starting from commercially available cyclobutane derivatives. One
common precursor is 3-oxocyclobutanecarbonitrile, which can be reduced to the corresponding
alcohol. The reactivity of the hydroxyl and nitrile groups allows for a wide range of chemical
transformations, making it a versatile intermediate in organic synthesis.

The general synthetic approach is illustrated in the workflow diagram below.

- Reduction .
G-Oxocyclobutanecarbomtrlle (e.g., NaBHa) 3-Hydroxycyclobutanecarbonltn@

Click to download full resolution via product page

A generalized synthetic workflow for 3-Hydroxycyclobutanecarbonitrile.

Potential Biological Activities: A Frontier of
Research

As of the latest available data, there are no specific, peer-reviewed studies detailing the
inherent biological activities of 3-Hydroxycyclobutanecarbonitrile itself. Its primary
significance in the context of drug discovery lies in its role as a structural motif or a precursor to
more complex, biologically active molecules. The cyclobutane ring, being a bioisostere for other
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cyclic and acyclic moieties, can be incorporated into larger molecules to modulate their
pharmacological properties, such as metabolic stability, receptor binding affinity, and membrane

permeability.

The nitrile group can also serve as a key pharmacophore or be transformed into other
functional groups, such as amines or carboxylic acids, which are prevalent in many drug
classes.

Future Directions in Research

The lack of data on the specific biological activities of 3-Hydroxycyclobutanecarbonitrile
presents an opportunity for future research. A logical progression for investigating its potential
would involve a series of screening assays.
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A logical workflow for investigating the biological potential of 3-
Hydroxycyclobutanecarbonitrile.
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Safety and Handling

It is important to note that 3-Hydroxycyclobutanecarbonitrile is classified as having acute
toxicity if swallowed, in contact with skin, or if inhaled.[1] It is also known to cause skin and
serious eye irritation.[1] Appropriate personal protective equipment and handling procedures
should be used when working with this compound.

Conclusion

While 3-Hydroxycyclobutanecarbonitrile does not currently have a well-defined biological
activity profile, its chemical structure and reactivity make it a compound of significant interest
for medicinal chemists. It represents a versatile scaffold that can be utilized in the design and
synthesis of novel therapeutic agents. Future research focused on systematic biological
screening and the synthesis of derivative libraries is warranted to fully explore the potential of
this intriguing molecule in drug discovery and development. The designation of 3-
hydroxycyclobutane-1-carbonitrile as a "useful research chemical" underscores its potential
utility in synthetic and medicinal chemistry endeavors.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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